Acetyl hexapeptide-1

Specification

• CAS No.: 448944-47-6
• Molecular Formula: C43H59N13O7
• Molecular Weight: 870
• IUPAC Name: (2S)-2-acetamido-N-[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]hexanamide
• Standard InChI: InChI=1S/C43H59N13O7/c1-4-5-15-32(52-26(3)57)39(60)51-25(2)38(59)55-36(21-29-23-47-24-50-29)42(63)56-35(19-27-12-7-6-8-13-27)41(62)53-33(17-11-18-48-43(45)46)40(61)54-34(37(44)58)20-28-22-49-31-16-10-9-14-30(28)31/h6-10,12-14,16,22-25,32-36,49H,4-5,11,15,17-21H2,1-3H3,(H2,44,58)(H,47,50)(H,51,60)(H,52,57)(H,53,62)(H,54,61)(H,55,59)(H,56,63)(H4,45,46,48)/t25-,32-,33-,34-,35+,36-/m0/s1
• SMILES: CCCCC(C(=O)NC(C)C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CCCN=C(N)N)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)N)NC(=O)C

Introduction

Chemical Properties and Structure

Acetyl hexapeptide-1, also known by its commercial name Melitane, is a synthetic peptide with the following properties:

Property	Details
CAS Number	448944-47-6
Molecular Formula	C43H59N13O7
Molecular Weight	870.01 g/mol
Sequence	XAHFRW
IUPAC Condensed	Ac-Nle-Ala-His-D-Phe-Arg-Trp-NH2

The peptide is composed of six amino acids: alanine, arginine, histidine, norleucine (represented as X in the sequence), phenylalanine (in D-configuration), and tryptophan. The "acetyl" prefix indicates acetylation at the N-terminus, while the C-terminus is typically presented as an amide. This specific amino acid sequence and structure are crucial for its biological activities and interactions with various skin receptors.

Mechanism of Action

Acetyl hexapeptide-1 operates through several distinct mechanisms that contribute to its diverse biological effects:

Neurotransmitter Modulation

The peptide acts on both presynaptic and postsynaptic membranes to reduce neurotransmitter transmission, thereby decreasing muscle contraction. This mechanism helps reduce the formation of expression lines and wrinkles by relaxing facial muscles. It functions similarly to botulinum toxin but in a less invasive and safer manner, making it an attractive alternative for cosmetic applications.

Melanocortin Receptor Interaction

Acetyl hexapeptide-1 functions as a biomimetic peptide analog of α-melanocyte-stimulating hormone (α-MSH). It demonstrates specific affinity for the melanocortin-1 receptor (MC1R), which plays a critical role in regulating melanin synthesis and distribution in the skin and hair follicles. Through this interaction, the peptide can modulate pigmentation processes.

Cellular Pathway Influence

Research indicates that acetyl hexapeptide-1 affects gene expression, notably increasing E-cadherin expression and reducing apoptotic BAX gene expression. These molecular changes contribute to improved cellular cohesion and reduced programmed cell death, which are beneficial for skin integrity and wound healing.

Biological Activities and Applications

Anti-Aging and Anti-Wrinkle Effects

Acetyl hexapeptide-1 exhibits significant anti-wrinkle properties through multiple pathways:

• Reduces existing facial wrinkles and prevents new wrinkle formation

• Relaxes facial tension, resulting in a smoother skin surface and reduced appearance of expression lines

• Promotes collagen formation through fibroblast activation, thereby improving skin firmness

These effects make it a valuable ingredient in anti-aging formulations, particularly for targeting dynamic wrinkles caused by repetitive facial expressions.

Melanin Regulation and Skin Tone

The peptide plays a significant role in melanin regulation:

• Interacts with MC1R to influence melanin production and distribution

• Facilitates the movement of melanin through the skin, leading to a more even skin tone

• Enhances skin radiance and promotes a glowing, healthy complexion

These properties make acetyl hexapeptide-1 effective for addressing hyperpigmentation and uneven skin tone issues.

Protective Functions

Acetyl hexapeptide-1 demonstrates important protective capabilities:

• Helps skin defend against environmental aggressors through a calming effect

• Provides protection against UV-induced DNA damage and free radical formation

• Possesses antioxidant properties that shield the skin from oxidative stress

• Reduces UV-caused redness and inflammation

Hair Pigmentation

Beyond skin applications, acetyl hexapeptide-1 shows promising effects on hair:

• Stimulates hair pigmentation processes

• Contributes to darkening hair color

• May help reverse gray hair development through melanin production stimulation

Clinical Studies and Research Findings

Several studies have investigated the efficacy of acetyl hexapeptide-1 in various applications:

Wound Healing Research

A recent study examined the genetic impact of acetyl hexapeptide-1 on wound healing processes. Key findings included:

Parameter	Observation
Cytotoxicity	No observable cytotoxic effects in human hepatocyte (HepG2) cell cultures
E-cadherin expression	Significant increase from the first 24 hours of exposure
BAX gene expression	Slight reduction in apoptotic gene expression

These results suggest promising applications in wound healing beyond cosmetic benefits.

Combined Formulation Study

A clinical study conducted on middle-aged Chinese females tested a formulation containing 0.1% supramolecular retinol and 0.02% acetyl hexapeptide-1:

• The 8-week study demonstrated improved efficacy in treating mild photoaged skin

• The formulation targeted both static wrinkles (through retinol) and dynamic expression lines (through acetyl hexapeptide-1)

• Results showed significant improvements in wrinkle reduction, skin texture, elasticity, and firmness

This study highlights the potential synergistic effects when acetyl hexapeptide-1 is combined with other active ingredients.

Storage Condition	Stability Period
Powder at -20°C	3 years
Powder at 4°C	2 years
In solvent at -80°C	6 months
In solvent at -20°C	1 month

The recommended dosage in cosmetic formulations ranges from 0.1% to 5%, with clinical studies typically using concentrations around 0.02%.

Applications in Cosmetic and Dermatological Products

Acetyl hexapeptide-1 is incorporated into various product types:

• Anti-aging serums and creams targeting expression lines and wrinkles

• Skin brightening products addressing uneven pigmentation

• Hair care products designed to restore or maintain natural pigmentation

• Protective skincare formulations against environmental damage

• Wound healing adjuncts in specialized dermatological preparations